Iocetamic acid
Iocetamic acid
3-(N-acetyl-3-amino-2,4,6-triiodoanilino)-2-methylpropanoic acid is an aromatic amide.
Iocetamic acid is a diagnostic aid (radiopaque medium)
Iocetamic acid is a diagnostic aid (radiopaque medium)
Brand Name:
Vulcanchem
CAS No.:
16034-77-8
VCID:
VC21040106
InChI:
InChI=1S/C12H13I3N2O3/c1-5(12(19)20)4-17(6(2)18)11-8(14)3-7(13)10(16)9(11)15/h3,5H,4,16H2,1-2H3,(H,19,20)
SMILES:
CC(CN(C1=C(C=C(C(=C1I)N)I)I)C(=O)C)C(=O)O
Molecular Formula:
C12H13I3N2O3
Molecular Weight:
613.96 g/mol
Iocetamic acid
CAS No.: 16034-77-8
Cat. No.: VC21040106
Molecular Formula: C12H13I3N2O3
Molecular Weight: 613.96 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-(N-acetyl-3-amino-2,4,6-triiodoanilino)-2-methylpropanoic acid is an aromatic amide. Iocetamic acid is a diagnostic aid (radiopaque medium) |
|---|---|
| CAS No. | 16034-77-8 |
| Molecular Formula | C12H13I3N2O3 |
| Molecular Weight | 613.96 g/mol |
| IUPAC Name | 3-(N-acetyl-3-amino-2,4,6-triiodoanilino)-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C12H13I3N2O3/c1-5(12(19)20)4-17(6(2)18)11-8(14)3-7(13)10(16)9(11)15/h3,5H,4,16H2,1-2H3,(H,19,20) |
| Standard InChI Key | GSVQIUGOUKJHRC-UHFFFAOYSA-N |
| SMILES | CC(CN(C1=C(C=C(C(=C1I)N)I)I)C(=O)C)C(=O)O |
| Canonical SMILES | CC(CN(C1=C(C=C(C(=C1I)N)I)I)C(=O)C)C(=O)O |
| Colorform | WHITE TO LIGHT CREAM-COLORED POWDER |
| Melting Point | 224-225 °C ALSO REPORTED MP RANGE 191-212 °C; CONSISTS OF 2 ISOMERS HAVING MELTING POINTS 232 °C & 200-201 °C & PKA'S OF 4.25 & 4.0 RESPECTIVELY; THE LOWER MELTING COMPD IS APPROX TWO TIMES AS SOLUBLE |
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